![molecular formula C15H17F6N3O2 B3030914 N'-[(1Z)-1-amino-2-[3,5-bis(trifluoromethyl)phenyl]ethylidene](tert-butoxy)carbohydrazide CAS No. 1053656-14-6](/img/structure/B3030914.png)
N'-[(1Z)-1-amino-2-[3,5-bis(trifluoromethyl)phenyl]ethylidene](tert-butoxy)carbohydrazide
Overview
Description
Scientific Research Applications
Catalysis and Organic Synthesis
The compound’s unique structure makes it an excellent candidate for catalytic applications. Notably, N’-(1Z)-1-amino-2-[3,5-bis(trifluoromethyl)phenyl]ethylidenecarbohydrazide has been employed as a pre-catalyst in electron donor–acceptor (EDA) complex catalysis. Researchers have used it alongside a base to generate iminyl radical intermediates from oxime esters via a single-electron reduction process under blue LED irradiation . This approach not only converts a cost-effective and stable precursor into an electron donor but also achieves the regeneration of the donor species. By utilizing thiourea (2–5 mol%), a wide range of nitrogen-containing compounds, including pyrrolines, ketonitriles, phenanthridines, pyridines, and quinolines, can be synthesized, highlighting the versatility of this strategy.
Antimicrobial Studies
While not directly related to the compound’s structure, its potential antimicrobial properties warrant investigation. Novel antibiotics are urgently needed to combat antibiotic-resistant bacterial infections. Researchers could explore the synthesis of derivatives based on N’- (1Z)-1-amino-2-[3,5-bis(trifluoromethyl)phenyl]ethylidenecarbohydrazide and evaluate their efficacy against menacing bacterial pathogens such as Enterococci and methicillin-resistant Staphylococcus aureus (MRSA) .
Trifluoromethylation Reactions
The trifluoromethyl group plays a crucial role in pharmaceuticals, agrochemicals, and materials. Although not directly studied for this compound, its trifluoromethyl substituents could potentially participate in radical trifluoromethylation reactions. Researchers interested in developing new synthetic methodologies could explore this avenue .
properties
IUPAC Name |
tert-butyl N-[(Z)-[1-amino-2-[3,5-bis(trifluoromethyl)phenyl]ethylidene]amino]carbamate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17F6N3O2/c1-13(2,3)26-12(25)24-23-11(22)6-8-4-9(14(16,17)18)7-10(5-8)15(19,20)21/h4-5,7H,6H2,1-3H3,(H2,22,23)(H,24,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BCYBMLDNOCQOAZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NN=C(CC1=CC(=CC(=C1)C(F)(F)F)C(F)(F)F)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N/N=C(/CC1=CC(=CC(=C1)C(F)(F)F)C(F)(F)F)\N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17F6N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501123240 | |
Record name | 1,1-Dimethylethyl 2-[2-[3,5-bis(trifluoromethyl)phenyl]-1-iminoethyl]hydrazinecarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501123240 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
385.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N'-[(1Z)-1-amino-2-[3,5-bis(trifluoromethyl)phenyl]ethylidene](tert-butoxy)carbohydrazide | |
CAS RN |
1053656-14-6 | |
Record name | 1,1-Dimethylethyl 2-[2-[3,5-bis(trifluoromethyl)phenyl]-1-iminoethyl]hydrazinecarboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1053656-14-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,1-Dimethylethyl 2-[2-[3,5-bis(trifluoromethyl)phenyl]-1-iminoethyl]hydrazinecarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501123240 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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